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Compound of Interest

Compound Name: Cladinose

Cat. No.: B132029 Get Quote

This document provides immediate safety, handling, and disposal protocols for Cladinose,

tailored for researchers, scientists, and drug development professionals. The following

procedures are designed to ensure a safe laboratory environment and compliance with

standard safety regulations.

Chemical and Physical Properties of Cladinose
A summary of the key physical and chemical properties of Cladinose is provided in the table

below. This information is critical for safe handling and storage.
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Property Value

Chemical Name
2,6-Dideoxy-3-C-methyl-3-O-methyl-L-ribo-

hexose

CAS Number 470-12-2

Molecular Formula C₈H₁₆O₄

Molecular Weight 176.21 g/mol

Appearance Colorless to light yellow oil or solid

Solubility
Slightly soluble in acetone, DMSO (heated),

methanol (heated), and water.[1]

Boiling Point 323.5°C at 760 mmHg

Flash Point 127.7°C

Vapor Pressure 2.06E-05 mmHg at 25°C

Storage Conditions
Store in a tightly closed container in a dry, cool,

and well-ventilated place.[1]

Toxicity Data (LD50)
Not available. Treat as a compound with

unknown toxicity.

Permissible Exposure Limits (PEL)
Not established. Handle with appropriate

engineering controls and PPE.

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is mandatory to minimize exposure when handling

Cladinose.
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Operation Minimum PPE Requirement

Receiving & Unpacking Laboratory coat, safety glasses, nitrile gloves.

Weighing (Solid Form)

Laboratory coat, safety glasses with side shields

(or goggles), double nitrile gloves, N95

respirator (or handle within a chemical fume

hood or ventilated balance enclosure).[2]

Solution Preparation

Chemical-resistant laboratory coat, chemical

splash goggles, double nitrile gloves. All work

should be performed in a certified chemical

fume hood.[2]

General Handling (Solutions) Laboratory coat, safety glasses, nitrile gloves.[2]

Waste Disposal
Chemical-resistant laboratory coat, chemical

splash goggles, heavy-duty nitrile gloves.[2]

Experimental Protocol: General Handling and
Solution Preparation
The following is a general step-by-step protocol for the safe handling of Cladinose and

preparation of a stock solution in a laboratory setting.

1. Preparation and Precautionary Measures:

Ensure a chemical fume hood is certified and operational.
Gather all necessary PPE as specified in the table above.
Prepare a designated and clean workspace within the fume hood.
Have spill containment materials (e.g., absorbent pads) readily available.

2. Weighing the Compound:

If Cladinose is in solid form, perform weighing inside a ventilated balance enclosure or a
chemical fume hood to avoid inhalation of any fine particles.[2]
Use an anti-static weighing dish.
Carefully transfer the desired amount of Cladinose to a tared container.
Close the primary container of Cladinose immediately after weighing.
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3. Solution Preparation:

In the chemical fume hood, add the appropriate solvent to the vessel containing the weighed
Cladinose.
Stir the mixture gently until the solid is completely dissolved. If heating is required for
dissolution, use a controlled heating source such as a heating mantle with a stirrer.[1]
Once dissolved, cap the container securely.
Label the container with the compound name, concentration, solvent, and date of
preparation.

4. Post-Handling:

Clean the weighing area and any equipment used with an appropriate solvent.
Dispose of any contaminated materials (e.g., weighing paper, pipette tips) in the designated
chemical waste container.
Remove PPE in the correct order to avoid cross-contamination and wash hands thoroughly.

Operational and Disposal Plan
A systematic approach to the handling and disposal of Cladinose is essential for laboratory

safety and environmental protection.

1. Spill Response:

In case of a spill, evacuate the immediate area if necessary and ensure adequate ventilation.
[1]
Wear the appropriate PPE for waste disposal.
For solid spills, carefully sweep the material to avoid generating dust and place it in a labeled
hazardous waste container.
For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a sealed container for disposal.[3]
Decontaminate the spill area with a suitable cleaning agent and collect the cleaning
materials for disposal as chemical waste.[3]
Report the spill to the laboratory supervisor and the institutional Environmental Health and
Safety (EHS) office.[3]

2. Waste Segregation and Collection:
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Solid Waste: Collect solid Cladinose waste, including contaminated consumables like weigh
boats and wipes, in a designated, clearly labeled, and sealed hazardous waste container.[3]
Liquid Waste: Collect aqueous and organic solutions containing Cladinose in separate,
appropriately labeled hazardous waste containers. Do not mix incompatible waste streams.
Sharps: Any sharps contaminated with Cladinose, such as needles or broken glass, must be
disposed of in a designated sharps container.

3. Disposal Procedure:

All waste containing Cladinose should be treated as hazardous chemical waste.
The material can be disposed of by a licensed chemical destruction plant or through
controlled incineration with flue gas scrubbing.[1]
Do not discharge Cladinose or its solutions into the sewer system.[1]
Ensure all waste containers are securely sealed and stored in a designated, secondary
containment area while awaiting pickup by a licensed hazardous waste disposal service.

Workflow for Safe Handling and Disposal of
Cladinose
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Workflow for Safe Handling and Disposal of Cladinose
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Caption: Logical workflow for the safe handling and disposal of Cladinose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cladinose analogues of sixteen-membered macrolide antibiotics. I. Synthesis of 4-O-alkyl-
L-cladinose analogues via glycosylation - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Nature nurtures the design of new semi-synthetic macrolide antibiotics - PMC
[pmc.ncbi.nlm.nih.gov]

3. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Cladinose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132029#personal-protective-equipment-for-handling-
cladinose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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